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Compound of Interest

Compound Name:
4-(Chloromethyl)-1-methyl-1H-

imidazole hydrochloride

Cat. No.: B100584 Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and potential applications of 4-(chloromethyl)-1-methyl-1H-imidazole
hydrochloride, tailored for researchers, scientists, and professionals in drug development.

Core Properties
4-(Chloromethyl)-1-methyl-1H-imidazole hydrochloride is a heterocyclic organic compound

that serves as a valuable intermediate in the synthesis of various pharmaceutical agents. Its

reactivity, stemming from the chloromethyl group, makes it a key building block for introducing

the 1-methyl-1H-imidazol-4-yl)methyl moiety into larger molecules.

Physicochemical and Identification Data
The following table summarizes the key quantitative data for 4-(chloromethyl)-1-methyl-1H-
imidazole hydrochloride.
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Property Value Source(s)

Molecular Formula C₅H₈Cl₂N₂

Molecular Weight 167.04 g/mol

CAS Number 17289-30-4

MDL Number MFCD10697625

Appearance Solid [1]

Melting Point

208°-211° C (dec.) (for the

related 4-methyl-5-

chloromethyl imidazole

hydrochloride)

[2]

Storage Temperature 2-8°C, under inert atmosphere

Synthesis and Experimental Protocols
The synthesis of 4-(chloromethyl)-1-methyl-1H-imidazole hydrochloride typically proceeds

via the chlorination of the corresponding alcohol, 1-methyl-1H-imidazole-4-methanol. A general

and effective method involves the use of thionyl chloride.

Experimental Protocol: Synthesis via Chlorination of 1-
methyl-1H-imidazole-4-methanol
This protocol is adapted from the synthesis of the structurally similar 4-methyl-5-chloromethyl

imidazole hydrochloride.[2]

Materials:

1-methyl-1H-imidazole-4-methanol

Thionyl chloride (SOCl₂)

Anhydrous diethyl ether

Nitrogen gas supply
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Ice bath

Reaction flask equipped with a magnetic stirrer and a reflux condenser with a drying tube

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and under a nitrogen atmosphere,

cool thionyl chloride to 0°C using an ice bath.

Slowly add 1-methyl-1H-imidazole-4-methanol in small portions to the stirred thionyl chloride.

The reaction is exothermic and should be controlled to maintain the temperature between

10° and 20°C. A precipitate will form.

Once the addition is complete, slowly raise the temperature to approximately 55°C and

maintain it for about 30 minutes.

Cool the reaction mixture back down to 10°C.

Dilute the mixture with anhydrous diethyl ether to precipitate the product fully.

Collect the solid product by filtration.

Wash the precipitate thoroughly with anhydrous diethyl ether to remove any unreacted

thionyl chloride and other impurities.

Dry the product in a vacuum oven to yield 4-(chloromethyl)-1-methyl-1H-imidazole
hydrochloride.

Purification Protocol: Recrystallization
For higher purity, the crude product can be recrystallized.

Materials:

Crude 4-(chloromethyl)-1-methyl-1H-imidazole hydrochloride

Acetonitrile or an ethanol/ether solvent system

Heating mantle
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Ice bath

Procedure:

Dissolve the crude product in a minimal amount of hot acetonitrile or an appropriate solvent

mixture.

Allow the solution to cool slowly to room temperature.

Further cool the solution in an ice bath to maximize crystal formation.

Collect the purified crystals by filtration.

Wash the crystals with a small amount of cold solvent.

Dry the crystals under vacuum.

Analytical Characterization
A combination of spectroscopic and chromatographic techniques is essential for the

comprehensive characterization of 4-(chloromethyl)-1-methyl-1H-imidazole hydrochloride.

Analytical Technique Purpose

Nuclear Magnetic Resonance (NMR)

Spectroscopy (¹H and ¹³C)
Structural elucidation and confirmation.

Fourier-Transform Infrared (FT-IR)

Spectroscopy
Identification of functional groups.

High-Performance Liquid Chromatography

(HPLC)

Purity assessment and quantification of

impurities.

Gas Chromatography-Mass Spectrometry (GC-

MS)

Analysis of volatile impurities and structural

confirmation.

Applications in Drug Development and Research
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Imidazole derivatives are known to exhibit a wide range of biological activities, including

antimicrobial and anticancer properties.[3][4] Their mechanism of action often involves

interfering with crucial cellular processes such as DNA replication and cell wall synthesis in

microbes, or inducing apoptosis in cancer cells.[3]

4-(Chloromethyl)-1-methyl-1H-imidazole hydrochloride is a key intermediate in the

synthesis of more complex molecules with potential therapeutic applications. For instance, the

related compound, 2-(chloromethyl)-1-methyl-1H-imidazole hydrochloride, has been utilized in

the synthesis of a Cu(I) cationophore that displays potent anticancer activity.[5] This highlights

the role of chloromethyl-substituted imidazoles as foundational scaffolds in medicinal chemistry.

Visualizations
Synthesis Workflow

Synthesis Workflow for 4-(chloromethyl)-1-methyl-1H-imidazole hydrochloride
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Caption: General synthesis and purification workflow.

Hypothetical Signaling Pathway for Imidazole-Based
Antimicrobials
The following diagram illustrates a generalized mechanism of action for imidazole-based

antimicrobial agents, which often involves the disruption of microbial cell wall synthesis.

Generalized Antimicrobial Mechanism of Imidazole Derivatives
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Caption: Generalized antimicrobial action of imidazoles.

Safety Information
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4-(Chloromethyl)-1-methyl-1H-imidazole hydrochloride is a hazardous substance and

should be handled with appropriate safety precautions in a well-ventilated fume hood.

Hazard Codes: H302 (Harmful if swallowed), H315 (Causes skin irritation), H318 (Causes

serious eye damage), H335 (May cause respiratory irritation).[1]

Precautionary Codes: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280 (Wear

protective gloves/protective clothing/eye protection/face protection), P305 + P351 + P338 (IF

IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing).[1]

Signal Word: Danger.[1]

Always consult the Safety Data Sheet (SDS) before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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